Cas no 7138-15-0 (3-Bromo-2-nitroaniline)

3-Bromo-2-nitroaniline structure
3-Bromo-2-nitroaniline structure
Product Name:3-Bromo-2-nitroaniline
CAS No:7138-15-0
MF:C6H5BrN2O2
MW:217.020100355148
MDL:MFCD08063248
CID:47228
PubChem ID:21852072
Update Time:2025-04-18

3-Bromo-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-nitroaniline
    • 2-Amino-6-bromonitrobenzene
    • 3-Brom-2-nitro-anilin
    • 3-bromo-2-nitrobenzenamine
    • 3-bromo-2-nitrophenylamine
    • 3-Bromo-2-Nitro-Phenylamine
    • PubChem3139
    • 3-bromo-2-nitro-aniline
    • KSC376S4F
    • GLKHLBAXHLAQBJ-UHFFFAOYSA-N
    • 3-AMINO-2-NITROBROMOBENZENE
    • SBB064484
    • CM11323
    • VZ26413
    • AS04062
    • BC002409
    • SY024324
    • SC-0
    • 7138-15-0
    • SCHEMBL1161841
    • CS-W014826
    • EN300-109346
    • AM20050448
    • AKOS005257073
    • PS-4206
    • 2-Amino-6-bromonitrobenzene, 3-Amino-2-nitrobromobenzene
    • A9350
    • MFCD08063248
    • DTXSID10618776
    • AC-3660
    • FT-0600701
    • DB-006365
    • MDL: MFCD08063248
    • Inchi: 1S/C6H5BrN2O2/c7-4-2-1-3-5(8)6(4)9(10)11/h1-3H,8H2
    • InChI Key: GLKHLBAXHLAQBJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 215.95300
  • Monoisotopic Mass: 215.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.812
  • Melting Point: 120-124°C
  • Boiling Point: 298.4°C at 760 mmHg
  • Flash Point: 134.3 °C
  • Refractive Index: 1.669
  • PSA: 71.84000
  • LogP: 3.04390

3-Bromo-2-nitroaniline Security Information

3-Bromo-2-nitroaniline Pricemore >>

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